Cas no 1379311-91-7 (4-fluoro-3-(2-methylpropoxy)benzenethiol)

4-Fluoro-3-(2-methylpropoxy)benzenethiol is a specialized aromatic thiol compound featuring a fluoro substituent and an isobutoxy side chain. Its unique structure makes it a valuable intermediate in organic synthesis, particularly for constructing sulfur-containing heterocycles or functionalized aromatic systems. The fluorine atom enhances reactivity in electrophilic substitution reactions, while the thiol group offers versatile coupling potential for metal-catalyzed cross-couplings or nucleophilic additions. The 2-methylpropoxy moiety provides steric influence, potentially directing regioselectivity in further derivatization. This compound is particularly useful in pharmaceutical and agrochemical research, where fluorinated thiols serve as key precursors for bioactive molecules. It should be handled under inert conditions due to thiol oxidation sensitivity.

4-fluoro-3-(2-methylpropoxy)benzenethiol structure

1379311-91-7 structure

Product Name:4-fluoro-3-(2-methylpropoxy)benzenethiol

CAS No:1379311-91-7

MF:C₁₀H₁₃FOS

MW:200.273025274277

MDL:MFCD18426901

CID:5179564

PubChem ID:91656957

Update Time:2026-03-05

4-fluoro-3-(2-methylpropoxy)benzenethiol Chemical and Physical Properties

Names and Identifiers

- 4-fluoro-3-(2-methylpropoxy)benzenethiol
- MDL： MFCD18426901
- Inchi： 1S/C10H13FOS/c1-7(2)6-12-10-5-8(13)3-4-9(10)11/h3-5,7,13H,6H2,1-2H3
- InChI Key： ZATYNCCXLHAGKN-UHFFFAOYSA-N
- SMILES： C1(S)=CC=C(F)C(OCC(C)C)=C1

Computed Properties

Exact Mass: 200.06711437g/mol
Monoisotopic Mass: 200.06711437g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 152
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 10.2Å²

4-fluoro-3-(2-methylpropoxy)benzenethiol Pricemore >>

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